Cas no 405-56-1 (4-Nitrophenyl fluoroacetate)

• Product Name: 4-Nitrophenyl fluoroacetate
• CAS No: 405-56-1
• MF: C₈H₆FNO₄
• MW: 199.135945796967
• CID: 2826334
• PubChem ID: 13948975
• Update Time: 2025-04-21

4-Nitrophenyl fluoroacetate Chemical and Physical Properties

Names and Identifiers

• 405-56-1
• 4-Nitrophenyl fluoroacetate
• DTXSID10553077

• Inchi： 1S/C8H6FNO4/c9-5-8(11)14-7-3-1-6(2-4-7)10(12)13/h1-4H,5H2
• InChI Key： RVTGPBCAQXJQBM-UHFFFAOYSA-N
• SMILES： FCC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.02808583Da
• Monoisotopic Mass: 199.02808583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų